6,6-Dimethyl-1,4-oxazepane hydrochloride

• IUPAC Name: 6,6-dimethyl-1,4-oxazepane;hydrochloride
• InChI: InChI=1S/C7H15NO.ClH/c1-7(2)5-8-3-4-9-6-7;/h8H,3-6H2,1-2H3;1H
• InChI Key: NPMPUJKJWXWRHE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNCCOC1)C.Cl
• Molecular Formula: C7H16ClNO
• Molecular Weight: 165.66 g/mol

Description

6,6-Dimethyl-1,4-oxazepane hydrochloride, also known as DOX, is an organic compound with the molecular formula C7H16ClNO and a molecular weight of 165.66. It is a powder at room temperature.

Molecular Structure Analysis

The IUPAC name of this compound is 6,6-dimethyl-1,4-oxazepane hydrochloride. The InChI code is 1S/C7H15NO.ClH/c1-7(2)5-8-3-4-9-6-7;/h8H,3-6H2,1-2H3;1H.

Physical And Chemical Properties Analysis

6,6-Dimethyl-1,4-oxazepane hydrochloride is a powder at room temperature. It has a molecular weight of 165.66.

Scientific Research Applications

• Photochemical Transformations and Synthesis of Derivatives : Research conducted by Eberbach et al. (1971) details a synthesis process for oxepin derivatives from furanes and acetylenic dienophiles, including a photochemical oxanorbornadiene-oxaquadricyclane transformation. This study may be relevant in understanding the chemical properties and potential applications of 6,6-Dimethyl-1,4-oxazepane hydrochloride in photochemistry (Eberbach et al., 1971).

• Catalysts for Carbon-Carbon Bond Formation : Fossey and Richards (2004) investigated the synthesis of 2,6-Bis(2-oxazolinyl)phenylplatinum(II) NCN Pincer Complexes, which are important for carbon-carbon bond formation in chemical syntheses. This work might provide insights into the use of 6,6-Dimethyl-1,4-oxazepane hydrochloride in creating complex molecular structures (Fossey & Richards, 2004).

• Antimicrobial and Anti-inflammatory Agents : Kendre, Landge, and Bhusare (2015) synthesized novel compounds, including benzoxazepine derivatives, for potential use as antimicrobial and anti-inflammatory agents. This research highlights the medical and pharmaceutical applications of compounds related to 6,6-Dimethyl-1,4-oxazepane hydrochloride (Kendre, Landge, & Bhusare, 2015).

• Synthesis of Optically Active β-Substituted Alkanoic Acids : Mukaiyama, Takeda, and Fujimoto (1978) described a method for preparing highly optically pure β-substituted alkanoic acids, with applications in asymmetric synthesis and chirality. Their research could be relevant for understanding the role of 6,6-Dimethyl-1,4-oxazepane hydrochloride in the synthesis of optically active compounds (Mukaiyama, Takeda, & Fujimoto, 1978).

Safety And Hazards

This compound is associated with several hazard statements, including H302, H315, H319, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.